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Compound of Interest

Diphenylmethylene-Glycine benzyl
Compound Name:
ester

Cat. No.: B145750

For researchers and professionals in drug development, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed procedures for the safe disposal of
Diphenylmethylene-Glycine benzyl ester, a compound utilized in organic synthesis for
pharmaceuticals and agrochemicals.[1] Adherence to these protocols is crucial due to the
compound's potential health and environmental hazards.

Essential Safety and Hazard Information

Diphenylmethylene-Glycine benzyl ester is classified as harmful if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation. It is also recognized as harmful
to aquatic life with long-lasting effects. Therefore, appropriate personal protective equipment
(PPE) and handling procedures are mandatory.

Table 1: Physicochemical and Hazard Data for Diphenylmethylene-Glycine Benzyl Ester
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Property Value Source(s)
CAS Number 81477-91-0 [1]12]
Molecular Formula C22H19NO2 [1][2]
Molecular Weight 329.39 g/mol [11[2]
Appearance White powder [1]

Melting Point 84-90°C [1]

Boiling Point 446.7°C at 760 mmHg

H302, H315, H319, H335,
H412

GHS Hazard Statements

Signal Word Warning [2]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Diphenylmethylene-
Glycine benzyl ester, from initial handling to final waste removal.

1. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA’s
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]
» Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3][4]
In well-ventilated areas, respiratory protection may not be required.[4]

2. Spill Management:

o Small Spills: For minor spills, carefully sweep up the solid material, avoiding dust formation,
and place it into a suitable, labeled container for disposal.[3][4]
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e Large Spills: In the event of a larger spill, evacuate the area. Control the spill by sweeping
and shoveling the material into a suitable container for disposal.[4] Prevent the substance
from entering drains.[4]

3. Waste Collection and Storage:

o Collect waste Diphenylmethylene-Glycine benzyl ester and any contaminated materials
(e.g., paper towels, gloves) in a designated, clearly labeled, and tightly sealed container.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[4][5]

4. Final Disposal:

o All waste must be disposed of in accordance with federal, state, and local environmental
control regulations.[4]

e Engage a licensed professional waste disposal service to handle the chemical waste. Do not
attempt to dispose of this chemical through standard laboratory drains or as regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Diphenylmethylene-Glycine benzyl ester.
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Caption: Disposal workflow for Diphenylmethylene-Glycine benzyl ester.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b145750?utm_src=pdf-body-img
https://www.benchchem.com/product/b145750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2.81477-91-0|Diphenylmethylene-glycine benzyl ester|BLD Pharm [bldpharm.com]
» 3. fishersci.com [fishersci.com]

e 4. peptide.com [peptide.com]

e 5. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Proper Disposal of Diphenylmethylene-Glycine Benzyl
Ester: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145750#diphenylmethylene-glycine-benzyl-ester-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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